![molecular formula C10H16ClN3O B6224734 N-[2-(benzyloxy)ethyl]guanidine hydrochloride CAS No. 2768326-64-1](/img/no-structure.png)
N-[2-(benzyloxy)ethyl]guanidine hydrochloride
Overview
Description
N-[2-(benzyloxy)ethyl]guanidine hydrochloride (NBE-GuaHCl) is an organic compound with a wide range of applications in science, medicine, and industry. It is a colorless, crystalline solid, and is soluble in water and organic solvents. NBE-GuaHCl is used in a variety of scientific and industrial processes, including synthesis of pharmaceuticals, production of polymers, and synthesis of fine chemicals. It is also used in laboratory experiments for research into the biochemical and physiological effects of compounds and drugs.
Mechanism of Action
N-[2-(benzyloxy)ethyl]guanidine hydrochloride acts as a weak base, and is able to donate electrons to other molecules, allowing it to form complexes with other molecules. It can also form hydrogen bonds with other molecules, allowing it to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
N-[2-(benzyloxy)ethyl]guanidine hydrochloride has been studied for its biochemical and physiological effects. It has been shown to have antifungal, antiviral, and anti-inflammatory properties. It has also been found to have an effect on cell proliferation and apoptosis, as well as on the production of certain hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
N-[2-(benzyloxy)ethyl]guanidine hydrochloride has several advantages for laboratory experiments. It is a relatively stable compound, and is easily soluble in water and organic solvents. It is also relatively inexpensive, making it a cost-effective choice for experiments. However, there are some limitations to its use in laboratory experiments. It is not soluble in most organic solvents, and it can react with certain compounds, making it unsuitable for some experiments.
Future Directions
N-[2-(benzyloxy)ethyl]guanidine hydrochloride has a wide range of applications in science, medicine, and industry, and there are many potential future directions for its use. It could be used in the synthesis of novel drugs and polymers, or in the development of new chemical processes. It could also be used in the development of new methods for studying the biochemical and physiological effects of compounds and drugs. Additionally, it could be used in the development of new methods for drug delivery, or in the development of new methods for drug screening.
Synthesis Methods
N-[2-(benzyloxy)ethyl]guanidine hydrochloride is synthesized from the reaction of guanidine hydrochloride and benzyl alcohol. The reaction is carried out in an aqueous solution of hydrochloric acid, and the resulting product is purified by crystallization. The yield of the reaction is typically around 85%.
Scientific Research Applications
N-[2-(benzyloxy)ethyl]guanidine hydrochloride is used in a variety of scientific and medical research applications. It is used in the synthesis of pharmaceuticals, in the production of polymers, and in the synthesis of fine chemicals. It is also used in laboratory experiments to investigate the biochemical and physiological effects of compounds and drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(benzyloxy)ethyl]guanidine hydrochloride involves the reaction of 2-(benzyloxy)ethylamine with cyanamide followed by hydrochloric acid treatment to yield the final product.", "Starting Materials": [ "2-(benzyloxy)ethylamine", "Cyanamide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-(benzyloxy)ethylamine is reacted with cyanamide in the presence of a suitable solvent and a catalyst to yield N-(2-cyanoguanidino)benzylamine intermediate.", "Step 2: The intermediate is then treated with hydrochloric acid to yield the final product, N-[2-(benzyloxy)ethyl]guanidine hydrochloride." ] } | |
CAS RN |
2768326-64-1 |
Product Name |
N-[2-(benzyloxy)ethyl]guanidine hydrochloride |
Molecular Formula |
C10H16ClN3O |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
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